2-(methylthio)-4,5,6,7-tetrahydro-1H-1,3-diazepine

• CAS No.: 3358-41-6
• Molecular Formula: C6H12N2S
• Molecular Weight: 144.24 g/mol
• IUPAC Name: 2-methylsulfanyl-4,5,6,7-tetrahydro-1H-1,3-diazepine
• InChI: InChI=1S/C6H12N2S/c1-9-6-7-4-2-3-5-8-6/h2-5H2,1H3,(H,7,8)
• InChI Key: APZLFZUMHUZNIJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NCCCCN1

Description

2-(methylthio)-4,5,6,7-tetrahydro-1H-1,3-diazepine is a useful research compound. Its molecular formula is C6H12N2S and its molecular weight is 144.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl iodide (0.55 ml, 1.15 mmol) was added to a solution of 1,3-diazepane-2-thione (1.00 g, 7.68 mmol) in acetone (8 ml). The reaction mixture was refluxed for 15 min. EtOH was added to the hot solution to dissolve the solids. After cooling to r.t. hex. was added and the precipitate was collected by filtration, washed with hex. and dried to give 1.79 g (86%) crude title compound which was used directly in the next step.

Synthesis routes and methods II

Procedure details